5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol

• IUPAC Name: N-tert-butyl-3-(4-chloro-3-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-16(2,3)18-22(20,21)13-6-4-5-11(9-13)12-7-8-14(17)15(19)10-12/h4-10,18-19H,1-3H3
• InChI Key: QVURZGIVZRNERD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol
• CAS No.: 1261902-64-0

Description

5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol is an organic compound that features a phenyl ring substituted with a tert-butylsulfamoyl group and a chlorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol typically involves the following steps:

Formation of the Sulfamoyl Group: The tert-butylsulfamoyl group can be introduced onto the phenyl ring through a sulfonation reaction, where tert-butylamine reacts with a sulfonyl chloride derivative.

Coupling Reactions: The final step involves coupling the sulfamoyl-substituted phenyl ring with a chlorophenol derivative under suitable conditions, often using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

In an industrial setting, the production of 5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, with careful control of temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The sulfamoyl group can be reduced to form amines or other reduced products.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions typically require strong bases like sodium hydride or potassium tert-butoxide.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic derivatives.

Reduction: Amines or other reduced sulfamoyl derivatives.

Substitution: Various substituted phenolic compounds depending on the nucleophile used.

Scientific Research Applications

5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: The exact pathways depend on the specific application but may include inhibition of enzyme activity, modulation of signaling pathways, or interaction with cellular membranes.

Comparison with Similar Compounds

Similar Compounds

5-(3-t-Butylsulfamoylphenyl)-2-bromophenol: Similar structure but with a bromine atom instead of chlorine.

5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol: Similar structure but with a fluorine atom instead of chlorine.

5-(3-t-Butylsulfamoylphenyl)-2-iodophenol: Similar structure but with an iodine atom instead of chlorine.

Uniqueness

5-(3-t-Butylsulfamoylphenyl)-2-chlorophenol is unique due to its specific combination of substituents, which confer distinct chemical and biological properties